Cas no 1287217-46-2 (4-(2-Fluoro-1,1'-biphenyl-4-yl)pyrimidin-2-amine)

• Product Name: 4-(2-Fluoro-1,1'-biphenyl-4-yl)pyrimidin-2-amine
• CAS No: 1287217-46-2
• MF: C₁₆H₁₂FN₃
• MW: 265.284986495972
• MDL: MFCD18089178
• CID: 4692927
• Update Time: 2025-05-23

4-(2-Fluoro-1,1'-biphenyl-4-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Fluoro-1,1'-biphenyl-4-yl)pyrimidin-2-amine
• 4-(2-Fluoro-[1,1'-biphenyl]-4-yl)pyrimidin-2-amine
• 4-{2-fluoro-[1,1'-biphenyl]-4-yl}pyrimidin-2-amine
• 2-Amino-4-(2-fluorobiphenyl-4-yl)pyrimidine
• PC48315

• MDL： MFCD18089178
• Inchi： 1S/C16H12FN3/c17-14-10-12(15-8-9-19-16(18)20-15)6-7-13(14)11-4-2-1-3-5-11/h1-10H,(H2,18,19,20)
• InChI Key： FQPSXSGAAFIOIY-UHFFFAOYSA-N
• SMILES： FC1C=C(C2C=CN=C(N)N=2)C=CC=1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 306
• Topological Polar Surface Area: 51.8

Additional information on 4-(2-Fluoro-1,1'-biphenyl-4-yl)pyrimidin-2-amine

Comprehensive Overview of 4-(2-Fluoro-1,1'-biphenyl-4-yl)pyrimidin-2-amine (CAS No. 1287217-46-2): Properties, Applications, and Research Insights

The compound 4-(2-Fluoro-1,1'-biphenyl-4-yl)pyrimidin-2-amine (CAS No. 1287217-46-2) is a fluorinated biphenyl-pyrimidine derivative that has garnered significant attention in pharmaceutical and material science research. Its unique molecular structure, featuring a fluorine-substituted biphenyl core linked to a pyrimidin-2-amine moiety, makes it a versatile intermediate for drug discovery and organic synthesis. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, given the growing demand for targeted therapies in oncology and autoimmune diseases.

In recent years, the search volume for terms like "fluorinated biphenyl compounds in drug development" and "pyrimidine derivatives as kinase inhibitors" has surged, reflecting the scientific community's focus on precision medicine. The 2-aminopyrimidine group in this compound is a known pharmacophore, often associated with ATP-competitive binding in enzymatic assays. This aligns with trending topics such as "small molecule drug design" and "structure-activity relationship (SAR) optimization", which dominate discussions in medicinal chemistry forums.

Synthetic routes to CAS 1287217-46-2 typically involve Suzuki-Miyaura cross-coupling reactions, a hotspot in green chemistry due to its efficiency and mild conditions. The fluoro substituent at the biphenyl ring enhances metabolic stability—a key consideration in prodrug optimization strategies, as evidenced by frequent searches for "fluorine in bioavailability enhancement". Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity (>98%), a critical parameter for preclinical studies.

Beyond pharmaceuticals, this compound's π-conjugated system sparks interest in organic electronics. Queries like "biphenyl-pyrimidine materials for OLEDs" correlate with its potential in light-emitting diodes (LEDs) and photovoltaic devices. The amino-pyrimidine group also facilitates hydrogen bonding, making it a candidate for supramolecular chemistry applications—a niche with rising Google Scholar citations.

Environmental and regulatory aspects are increasingly scrutinized. While not classified as hazardous, proper handling of fluorinated aromatic amines remains a lab safety priority, coinciding with searches for "safe handling of fluorochemicals". The compound’s logP value (predicted ~3.2) suggests moderate lipophilicity, relevant to ADME/Tox profiling—a recurring theme in AI-driven drug discovery platforms.

Ongoing research explores structure-based virtual screening of analogs, tapping into the AI-aided molecular docking trend. Patent landscapes reveal its inclusion in kinase-targeted libraries, with particular interest in JAK/STAT pathway modulation—a hot topic linked to inflammatory diseases. This positions 1287217-46-2 as a valuable chemical probe for mechanistic studies.

In summary, 4-(2-Fluoro-1,1'-biphenyl-4-yl)pyrimidin-2-amine exemplifies the convergence of medicinal chemistry and material science. Its dual applicability addresses both the demand for novel therapeutic agents and advanced functional materials, ensuring its continued relevance in cross-disciplinary research.